Cas no 2228900-18-1 (3-hydroxy-1-(1-methyl-1H-imidazol-5-yl)cyclobutane-1-carboxylic acid)

• Product Name: 3-hydroxy-1-(1-methyl-1H-imidazol-5-yl)cyclobutane-1-carboxylic acid
• CAS No: 2228900-18-1
• MF: C₉H₁₂N₂O₃
• MW: 196.203182220459
• CID: 6284860
• PubChem ID: 165648518
• Update Time: 2025-10-19

3-hydroxy-1-(1-methyl-1H-imidazol-5-yl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-hydroxy-1-(1-methyl-1H-imidazol-5-yl)cyclobutane-1-carboxylic acid
• EN300-1762717
• 2228900-18-1

• Inchi： 1S/C9H12N2O3/c1-11-5-10-4-7(11)9(8(13)14)2-6(12)3-9/h4-6,12H,2-3H2,1H3,(H,13,14)
• InChI Key： LIOZXBMLOQYKDE-UHFFFAOYSA-N
• SMILES： OC1CC(C(=O)O)(C2=CN=CN2C)C1

Computed Properties

• Exact Mass: 196.08479225g/mol
• Monoisotopic Mass: 196.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 75.4Ų

Additional information on 3-hydroxy-1-(1-methyl-1H-imidazol-5-yl)cyclobutane-1-carboxylic acid

Introduction to 3-hydroxy-1-(1-methyl-1H-imidazol-5-yl)cyclobutane-1-carboxylic acid (CAS No. 2228900-18-1)

3-hydroxy-1-(1-methyl-1H-imidazol-5-yl)cyclobutane-1-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 2228900-18-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This molecule, featuring a cyclobutane core substituted with a hydroxyl group and an imidazole moiety, exhibits unique structural and functional properties that make it a promising candidate for various biochemical applications.

The compound’s structure consists of a cyclobutane ring functionalized at the 1-position with a carboxylic acid group, while the 3-position is adorned with a hydroxyl group. Additionally, the 1-position of the cyclobutane ring is linked to a 1-methyl-1H-imidazol-5-yl group, which introduces additional chemical complexity and reactivity. This specific arrangement of functional groups imparts distinct pharmacological characteristics, making the compound a subject of intense interest in drug discovery and development.

Recent advancements in computational chemistry and molecular modeling have highlighted the potential of 3-hydroxy-1-(1-methyl-1H-imidazol-5-yl)cyclobutane-1-carboxylic acid as a scaffold for designing novel therapeutic agents. The cyclobutane ring, known for its rigid structure, enhances the compound’s binding affinity to biological targets, while the imidazole moiety contributes to its interaction with enzymes and receptors. These features are particularly relevant in the development of small-molecule inhibitors for treating inflammatory diseases, neurodegenerative disorders, and metabolic conditions.

In particular, studies have demonstrated that derivatives of this compound exhibit promising anti-inflammatory properties by modulating cytokine production and inhibiting key signaling pathways involved in inflammation. The hydroxyl group at the 3-position of the cyclobutane ring plays a crucial role in these interactions, facilitating hydrogen bonding with biological targets. Furthermore, the presence of the 1-methyl-1H-imidazol-5-yl group enhances lipophilicity, improving membrane permeability and bioavailability—critical factors for effective drug delivery.

Emerging research also suggests that 3-hydroxy-1-(1-methyl-1H-imidazol-5-yl)cyclobutane-1-carboxylic acid may have applications in cancer therapy. Preclinical studies indicate that this compound can selectively inhibit growth factor receptors overexpressed in certain cancer cell lines, thereby blocking tumor proliferation. The cyclobutane scaffold’s stability under physiological conditions ensures prolonged activity, while the imidazole group enables precise targeting of oncogenic pathways. These findings position the compound as a valuable candidate for further investigation in oncology research.

The synthesis of 3-hydroxy-1-(1-methyl-1H-imidazol-5-yl)cyclobutane-1-carboxylic acid involves multi-step organic reactions, including cyclization, functional group transformations, and protective group strategies. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to achieve high yields and enantioselectivity. These synthetic approaches not only enhance efficiency but also allow for structural modifications to optimize pharmacokinetic profiles.

From a regulatory perspective, 3-hydroxy-1-(1-methyl-1H-imidazol-5-yl)cyclobutane-1-carboxylic acid (CAS No. 2228900-18-1) is classified as a research chemical intended for laboratory use only. Its handling requires adherence to standard safety protocols to ensure safe laboratory practices without compromising its integrity or efficacy. As research progresses, regulatory bodies may provide further guidance on its potential clinical applications if preclinical data demonstrates safety and efficacy in human trials.

The compound’s potential extends beyond pharmaceuticals into agrochemicals and material science. Its unique structural motifs could inspire novel polymers or coatings with enhanced durability and biodegradability. Additionally, its interaction with metal ions suggests possible applications in catalysis or metal chelation therapy—a growing field in medicinal chemistry.

In conclusion,3-hydroxy-1-(1-methyl-1H-imidazol -5 -yl)cyclobutane - ̃carboxylic acid represents a structurally intriguing molecule with multifaceted applications in drug discovery and industrial chemistry. Its combination of rigidity from the cyclobutane ring and versatility from the imidazole moiety makes it a versatile scaffold for developing next-generation therapeutics. As research continues to uncover new biological functions and synthetic pathways for this compound,CAS No. 2228900 - 18 - ̃ will undoubtedly remain at forefront of scientific exploration.